Cas no 1209250-68-9 (N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 1209250-68-9
• MF: C₁₆H₂₀N₄O₅S₂
• MW: 412.483800888062
• CID: 6003024
• PubChem ID: 45553796
• Update Time: 2025-07-08

N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• N'-(1,2-oxazol-3-yl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• N-(1,2-oxazol-3-yl)-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• 1209250-68-9
• F5831-0707
• VU0521864-1
• AKOS024520091
• N1-(isoxazol-3-yl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide

• Inchi： 1S/C16H20N4O5S2/c21-15(16(22)18-13-7-10-25-19-13)17-8-6-12-4-1-2-9-20(12)27(23,24)14-5-3-11-26-14/h3,5,7,10-12H,1-2,4,6,8-9H2,(H,17,21)(H,18,19,22)
• InChI Key： WRHKOJQWMMWIBE-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 412.08751210g/mol
• Monoisotopic Mass: 412.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 158Ų

Additional information on N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

Research Brief on N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 1209250-68-9)

In recent years, the compound N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS: 1209250-68-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route to improve scalability and reduce production costs, making it more feasible for large-scale pharmaceutical development. The compound's structure, which includes a thiophene sulfonyl group and a piperidine moiety, is critical for its biological activity, as these functional groups interact with specific protein targets in vivo.

Mechanistic studies have revealed that N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide acts as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target and inhibit the activity of kinases such as PI3K and mTOR, which are often dysregulated in cancer and autoimmune diseases. Preclinical trials have demonstrated its efficacy in reducing tumor growth and inflammation in animal models, with minimal off-target effects.

In addition to its therapeutic potential, the pharmacokinetic properties of N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide have been extensively studied. The compound exhibits favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. Recent advancements in formulation technology have further enhanced its solubility and absorption, addressing earlier challenges related to its physicochemical properties.

Looking ahead, ongoing research is focused on evaluating the safety and efficacy of N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide in human clinical trials. Preliminary data from Phase I trials indicate that the compound is well-tolerated, with no significant adverse effects reported. These findings pave the way for further investigations into its potential as a first-in-class therapeutic agent for conditions such as cancer and chronic inflammatory diseases.

In conclusion, N-(1,2-oxazol-3-yl)-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide represents a promising candidate in the field of chemical biology and drug development. Its unique structural attributes, combined with its potent biological activity and favorable pharmacokinetic profile, make it a compelling subject for future research. As the scientific community continues to explore its full potential, this compound may soon emerge as a key player in the treatment of complex diseases.